Cas no 2034234-53-0 (dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine)

• Product Name: dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine
• CAS No: 2034234-53-0
• MF: C₁₁H₁₆N₆O₂S
• MW: 296.348739624023
• CID: 5332545
• Update Time: 2025-06-08

dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(Dimethylsulfamoylamino)ethyl]imidazol-2-yl]pyrazine
• dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine

• Inchi： 1S/C11H16N6O2S/c1-16(2)20(18,19)15-6-8-17-7-5-14-11(17)10-9-12-3-4-13-10/h3-5,7,9,15H,6,8H2,1-2H3
• InChI Key： JCMMPGRIUXDGKI-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NCCN1C=CN=C1C1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 396
• XLogP3: -1.5
• Topological Polar Surface Area: 101

Additional information on dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine

Comprehensive Overview of Dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine (CAS No. 2034234-53-0)

Dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine (CAS No. 2034234-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a pyrazine ring with an imidazole moiety, linked through a sulfamoyl amine group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine has surged, driven by advancements in precision medicine and targeted therapy. This compound's CAS No. 2034234-53-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity allows for diverse functionalization, enabling scientists to explore its pharmacokinetic properties and bioavailability in preclinical studies.

One of the most discussed topics in the scientific community is the role of imidazole-containing compounds in drug design. The presence of both pyrazine and imidazole rings in this molecule suggests potential interactions with protein binding sites, which could lead to breakthroughs in treating diseases like cancer or inflammatory disorders. Additionally, the sulfamoyl amine group enhances its solubility and stability, critical factors for drug formulation.

The synthesis of dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. Researchers are optimizing these processes to reduce costs and improve scalability, addressing a key challenge in industrial chemistry. Its CAS No. 2034234-53-0 is a vital identifier for regulatory compliance and material safety documentation.

From an SEO perspective, this compound aligns with trending queries such as "new kinase inhibitors 2024" and "imidazole derivatives in medicine." Its potential applications in AI-driven drug discovery further amplify its relevance, as machine learning models increasingly predict the efficacy of such compounds. By focusing on these long-tail keywords, this article aims to bridge the gap between scientific literature and online search trends.

In conclusion, dimethyl({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}sulfamoyl)amine (CAS No. 2034234-53-0) represents a fascinating area of research with broad implications for medicinal chemistry and biotechnology. Its unique structure and functional groups make it a versatile tool for scientists exploring next-generation therapeutics. As interest in personalized medicine grows, compounds like this will continue to play a pivotal role in shaping the future of healthcare.